Cas no 37051-00-6 (4’,5’-Dihydrocephradine)

• Product Name: 4’,5’-Dihydrocephradine
• CAS No: 37051-00-6
• MF: C₁₆H₂₁N₃O₄S
• MW: 351.420642614365
• CID: 312248
• PubChem ID: 169851
• Update Time: 2025-09-19

4’,5’-Dihydrocephradine Chemical and Physical Properties

Names and Identifiers

• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 7-[[(2R)-amino-1-cyclohexen-1-ylacetyl]amino]-3-methyl-8-oxo-, (6R,7R)-(9CI)
• (6R,7R)-7-[[2-amino-2-(cyclohexen-1-yl)acetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 4’,5’-Dihydrocephradine
• Cefradine Impurity 1
• DTXSID30958222
• 3-Deacetoxy-7-(alpha-amino-l-cyclohexenylacetamido)cephalosporanic acid
• 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-((amino-1-cyclohexen-1-ylacetyl)amino)-3-methyl-8-oxo-, (6R-(6alpha,7beta(R*)))-
• Sce-100
• Sce 100
• 37051-00-6
• 7-{[2-Amino-2-(cyclohex-1-en-1-yl)-1-hydroxyethylidene]amino}-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 4',5'-Dihydrocefradine

• Inchi： 1S/C16H21N3O4S/c1-8-7-24-15-11(14(21)19(15)12(8)16(22)23)18-13(20)10(17)9-5-3-2-4-6-9/h5,10-11,15H,2-4,6-7,17H2,1H3,(H,18,20)(H,22,23)/t10?,11-,15-/m1/s1
• InChI Key： BNLDYUJJDMUOPZ-HUFXEGEASA-N
• SMILES： S1CC(C)=C(C(=O)O)N2C([C@H]([C@@H]12)NC(C(C1=CCCCC1)N)=O)=O

Computed Properties

• Exact Mass: 351.12543
• Monoisotopic Mass: 351.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 138A^2

Experimental Properties

• Density: 1.44
• Boiling Point: 681.9°Cat760mmHg
• Flash Point: 366.2°C
• Refractive Index: 1.66
• PSA: 112.73
• LogP: 2.05110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Cephems